Cas no 1224194-74-4 (6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester)

• Product Name: 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester
• CAS No: 1224194-74-4
• MF: C₁₇H₁₂FN₃O₃
• MW: 325.293887138367
• CID: 5557944
• Update Time: 2025-05-22

6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester
• 1H-Indazole-1-acetic acid, 6-(2-cyano-4-fluorophenoxy)-, methyl ester

• Inchi： 1S/C17H12FN3O3/c1-23-17(22)10-21-15-7-14(4-2-11(15)9-20-21)24-16-5-3-13(18)6-12(16)8-19/h2-7,9H,10H2,1H3
• InChI Key： OJEDNVKEMVAUEJ-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C2=C(C=CC(OC3=CC=C(F)C=C3C#N)=C2)C=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 474.0±45.0 °C(Predicted)
• pka: 0.84±0.30(Predicted)

Additional information on 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester

6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester (CAS No. 1224194-74-4): A Comprehensive Overview

The 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester (CAS No. 1224194-74-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated indazole derivative, is notable for its unique structural features, which include a cyano group, a fluorophenoxy moiety, and an indazole core. These structural attributes contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

One of the key reasons for the growing interest in 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester is its relevance to current research trends in targeted drug design and small molecule inhibitors. With the increasing demand for precision medicine, researchers are actively exploring compounds like this for their ability to modulate specific biological pathways. The presence of the fluorine atom and cyano group in its structure enhances its binding affinity to certain protein targets, making it a promising candidate for further investigation.

The synthesis of 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester involves multi-step organic reactions, including esterification, nucleophilic substitution, and cyclization. These processes require careful optimization to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's methyl ester functionality also plays a role in its stability and solubility, factors that are essential for its bioavailability and efficacy in biological systems.

In recent years, the compound has been studied for its potential role in addressing some of the most pressing health challenges, such as inflammatory diseases and cancer. Researchers have hypothesized that its indazole scaffold could interact with key enzymes involved in these conditions, offering a new avenue for therapeutic intervention. This aligns with the broader industry focus on kinase inhibitors and signal transduction modulators, which are among the most sought-after drug classes today.

From a market perspective, the demand for 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester is expected to rise as more preclinical studies validate its potential. Pharmaceutical companies and research institutions are increasingly sourcing high-quality batches of this compound for their screening libraries and lead optimization programs. Its CAS No. 1224194-74-4 serves as a unique identifier, ensuring accurate tracking and regulatory compliance in global supply chains.

For researchers and industry professionals, understanding the physicochemical properties of this compound is crucial. Its molecular weight, logP value, and hydrogen bonding capacity are among the key parameters that influence its behavior in biological assays. Additionally, advancements in computational chemistry have enabled more efficient prediction of its interactions with target proteins, reducing the time and cost associated with experimental screening.

In conclusion, 6-(2-Cyano-4-fluorophenoxy)-1H-indazole-1-acetic Acid Methyl Ester represents a compelling example of how structural innovation in organic chemistry can drive progress in drug discovery. Its combination of a fluorophenoxy group and indazole core offers a versatile platform for further derivatization and optimization. As the scientific community continues to explore its applications, this compound is poised to play a significant role in the development of next-generation therapeutics.